Cas no 7535-59-3 ((S)-1-Benzyl-5-carboxy-2-pyrrolidinone)

• Product Name: (S)-1-Benzyl-5-carboxy-2-pyrrolidinone
• CAS No: 7535-59-3
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• MDL: MFCD00797915
• CID: 539683
• PubChem ID: 10900113
• Update Time: 2025-04-19

(S)-1-Benzyl-5-carboxy-2-pyrrolidinone Chemical and Physical Properties

Names and Identifiers

• L-Proline, 5-oxo-1-(phenylmethyl)-
• (S)-1-BENZYL-5-CARBOXY-2-PYRROLIDINONE
• AKOS022182614
• (S)-1-benzyl-5-oxopyrrolidine-2-carboxylic acid
• Proline, 5-oxo-1-(phenylmethyl)-
• MFCD00797915
• (2R)-1-benzyl-5-oxo-2-pyrrolidinecarboxylic acid
• (2S)-1-benzyl-5-oxopyrrolidine-2-carboxylic acid
• N-benzyl-L-pyroglutamic acid
• SCHEMBL288651
• MOHLVDJRXGVGOM-JTQLQIEISA-N
• 5-oxo-1-(phenylmethyl)proline
• 5-Oxo-1-(phenylmethyl)-proline
• N-benzyl-5-oxo-proline
• (S)-5-oxo-1-(phenylmethyl)-2-pyrrolidinecarboxylic acid
• CHEMBL395089
• (+)-N-benzylpyroglutamic acid
• CS-0204502
• (S)-1-benzyl-5-carboxy-2-pyrrolidinone, AldrichCPR
• (+/-)-N-benzylpyroglutamic acid
• 7535-59-3
• AB3094
• N-benzyl (s)-pyroglutamic acid
• AS-7007
• (S)-1-Benzyl-5-carboxy-2-pyrrolidinone

• MDL： MFCD00797915
• Inchi： 1S/C12H13NO3/c14-11-7-6-10(12(15)16)13(11)8-9-4-2-1-3-5-9/h1-5,10H,6-8H2,(H,15,16)/t10-/m0/s1
• InChI Key： MOHLVDJRXGVGOM-JTQLQIEISA-N
• SMILES： O=C1CC[C@@H](C(=O)O)N1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 219.08959
• Monoisotopic Mass: 219.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 90°C
• Boiling Point: 471.3±45.0 °C at 760 mmHg
• Flash Point: 238.8±28.7 °C
• PSA: 57.61
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

(S)-1-Benzyl-5-carboxy-2-pyrrolidinone Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 43
• Safety Instruction： 36/37
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives